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Compound of Interest

Compound Name: Lysine hydrochloride, DL-

Cat. No.: B555938 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals prevent the

aggregation of poly-DL-lysine in solution.

Frequently Asked Questions (FAQs)
Q1: What are the common causes of poly-DL-lysine aggregation in solution?

A1: Poly-DL-lysine aggregation can be triggered by several factors, including improper pH, the

use of non-sterile water which can lead to microbial growth, and inappropriate storage

conditions such as repeated freeze-thaw cycles.[1][2] The molecular weight of the poly-DL-

lysine can also play a role, with higher molecular weight polymers being more viscous and

potentially more prone to aggregation.[3][4][5]

Q2: What is the recommended solvent for dissolving poly-DL-lysine?

A2: Sterile, tissue culture-grade water is the most commonly recommended solvent for

dissolving poly-DL-lysine.[6][7][8][9] For certain applications, particularly surface coating,

phosphate-buffered saline (PBS) or borate buffer at a pH of 8.5 can also be used to improve

solubility and coating efficiency.[7][10]

Q3: How should I properly store my poly-DL-lysine stock solution to prevent aggregation?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b555938?utm_src=pdf-interest
https://www.tedpella.com/technote_html/18021,18026_TN.pdf
https://datasheets.scbt.com/sc-136156.pdf
http://101.200.202.226/files/prod/manuals/201211/21/22945001.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/417/237/p8905pis.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/238/019/p9011pis.pdf
https://gladstone.org/sites/default/files/u/sfinkbeiner/labdocs/slicetech/PolyD.sol.pdf
https://www.neuvitro.com/poly-d-lysine-coating-coverslips
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Poly_D_Lysine_in_Cell_Culture.pdf
https://www.sigmaaldrich.com/US/en/technical-documents/protocol/cell-culture-and-cell-culture-analysis/3d-cell-culture/poly-lysine-product
https://www.neuvitro.com/poly-d-lysine-coating-coverslips
https://www.researchgate.net/post/How_to_dissolve_polylysine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: For short-term storage (a few days to two weeks), sterile solutions can be stored at 2-8°C.

[2][3][11][12] For long-term storage (up to 2-3 months), it is recommended to aliquot the

solution into sterile tubes and store them at -20°C.[2][3][7] It is crucial to avoid repeated freeze-

thaw cycles, as this can promote aggregation.[2] Do not store in a frost-free freezer.[2]

Q4: Can I sterilize my poly-DL-lysine solution? If so, how?

A4: Yes, sterilization is recommended, especially for cell culture applications. The preferred

method is sterile filtration through a 0.22-micron filter.[7][13] Autoclaving is not recommended

as it can degrade the polymer.[4][5][14] For coated surfaces, sterilization can be achieved by

exposure to UV light overnight.[4][5][14]

Q5: Does the molecular weight of poly-DL-lysine affect its tendency to aggregate?

A5: While not explicitly stated as causing aggregation, the molecular weight of poly-DL-lysine

does affect the viscosity of the solution.[3][4][5] Higher molecular weight polymers (>300 kDa)

create more viscous solutions, which may be more challenging to handle and could indirectly

contribute to aggregation issues if not properly dissolved.[14] Lower molecular weight versions

(30-70 kDa) are less viscous and easier to work with.[3][14]

Troubleshooting Guide
This guide addresses specific issues you may encounter with poly-DL-lysine solutions.

Issue 1: My poly-DL-lysine solution appears cloudy or
turbid.
This cloudiness can be a sign of either microbial contamination or polymer aggregation.

Troubleshooting Workflow:
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Cloudy/Turbid Solution

Was the solution prepared with sterile water and filtered?

Discard solution. Prepare fresh solution using sterile water and a 0.22 µm filter.

No

How was the solution stored?

Yes

Solution may have aggregated due to improper storage. Prepare a fresh solution and store in aliquots at -20°C. Avoid freeze-thaw cycles.

Improperly (e.g., repeated freeze-thaw)

Consider adjusting the pH of the solvent (e.g., using borate buffer, pH 8.5) to improve solubility.

Properly

Preparation Storage

Weigh Poly-DL-lysine Dissolve in Sterile Water Sterile Filter (0.22 µm) Aliquot into sterile tubes Store at -20°C (long-term)
or 2-8°C (short-term)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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